![molecular formula C7H6BrN3O2S B6223063 2-bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine CAS No. 2763749-59-1](/img/no-structure.png)
2-bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine
Overview
Description
2-Bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound that has been studied for its potential use in a variety of scientific applications. It has been found to have a range of biochemical and physiological effects, as well as advantageous properties for laboratory experiments.
Mechanism of Action
2-Bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine has been found to act as an inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is an enzyme that is responsible for the conversion of dihydrofolate to tetrahydrofolate, which is a cofactor for a number of biochemical reactions. By inhibiting DHFR, 2-bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine can affect the levels of tetrahydrofolate in the body, which can have a wide range of physiological effects.
Biochemical and Physiological Effects
2-Bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine has been found to have a range of biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant properties, as well as the ability to inhibit the growth of certain types of cancer cells. It has also been found to have neuroprotective effects, as well as the ability to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
2-Bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. It is also relatively non-toxic, making it safe to use in experiments. However, it does have some limitations. It is not very soluble in water, and it has a relatively low solubility in organic solvents.
Future Directions
The potential applications of 2-bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine are still being explored. Potential future directions include further research into its anti-inflammatory and antioxidant properties, its ability to inhibit the growth of cancer cells, and its potential to reduce the risk of cardiovascular disease. Additionally, further research into its synthesis and its mechanisms of action could lead to the development of new and improved compounds with similar properties.
Synthesis Methods
2-Bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine can be synthesized through a process known as the Knoevenagel condensation. This process involves the reaction of aldehydes and ketones with malononitrile, which results in the formation of a β-dicarbonyl compound. This compound is then reacted with an amine to form a Knoevenagel adduct, which is then reacted with bromoacetic acid to form 2-bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine.
Scientific Research Applications
2-Bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine has been studied for its potential use in a variety of scientific applications. It has been found to have potential applications in the areas of organic synthesis, drug discovery, and medicinal chemistry. It has also been used as a starting material for the synthesis of a variety of heterocyclic compounds, including pyrazolopyrimidines, pyrazolopyridines, pyrimidines, and pyridines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine involves the reaction of 2-amino-5-bromo-3-methylpyrazine with methanesulfonyl chloride followed by cyclization with guanidine.", "Starting Materials": [ "2-amino-5-bromo-3-methylpyrazine", "Methanesulfonyl chloride", "Guanidine" ], "Reaction": [ "Step 1: 2-amino-5-bromo-3-methylpyrazine is reacted with methanesulfonyl chloride in the presence of a base such as triethylamine to form 2-bromo-5-methanesulfonyl-3-methylpyrazine.", "Step 2: The intermediate product from step 1 is then reacted with guanidine in the presence of a base such as potassium carbonate to form 2-bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine." ] } | |
CAS RN |
2763749-59-1 |
Product Name |
2-bromo-6-methanesulfonylpyrazolo[1,5-a]pyrimidine |
Molecular Formula |
C7H6BrN3O2S |
Molecular Weight |
276.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
